![molecular formula C25H28N4O3S B2948754 2-{[6-(2-methoxybenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylbenzyl)acetamide CAS No. 1110971-66-8](/img/structure/B2948754.png)
2-{[6-(2-methoxybenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylbenzyl)acetamide
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Description
2-{[6-(2-methoxybenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C25H28N4O3S and its molecular weight is 464.58. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Conformation
Research has explored the crystal structures and molecular conformations of related compounds, highlighting the significance of these properties in understanding their chemical behavior and potential applications. For example, studies on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides have shown that these compounds exhibit folded conformations about the methylene C atom of the thioacetamide bridge. This folding is stabilized by intramolecular N—H⋯N hydrogen bonds, suggesting implications for binding interactions and stability in potential applications (Subasri et al., 2016).
Synthetic Utility and Chemical Reactions
Several studies have focused on the synthetic utility of compounds with similar structures, particularly in the context of pharmaceutical and natural product synthesis. For instance, research on p-methoxy- and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salts has demonstrated their versatility as reagents for producing N-alkylacetamides and carbamates. These findings underscore the compounds' potential as intermediates in synthesizing a wide range of natural and pharmaceutical products (Sakai et al., 2022).
Anticancer Activity
The search for new anticancer agents has led to the design and synthesis of compounds related to 2-{[6-(2-methoxybenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylbenzyl)acetamide. One study on 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives found that attaching different aryloxy groups to the pyrimidine ring resulted in compounds with appreciable cancer cell growth inhibition against several cancer cell lines. This highlights the potential of these compounds as leads in developing new anticancer therapies (Al-Sanea et al., 2020).
Antihistaminic and Antimuscarinic Effects
Research on compounds with similar structural motifs has also investigated their potential antihistaminic and antimuscarinic effects. For instance, studies on pyrimidine compounds have evaluated their inhibitory properties against histamine (H1) and acetylcholine on guinea pig ileum, identifying specific derivatives with promising H1 receptor antagonist activity. Such findings suggest the therapeutic potential of these compounds in treating allergies and related conditions (Maggiali et al., 1988).
properties
IUPAC Name |
2-[[6-[(2-methoxyphenyl)methyl]-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl]-N-[(4-methylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N4O3S/c1-17-7-9-18(10-8-17)13-26-23(30)16-33-25-27-21-11-12-29(15-20(21)24(31)28-25)14-19-5-3-4-6-22(19)32-2/h3-10H,11-16H2,1-2H3,(H,26,30)(H,27,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTNOYKMKZDSSLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(CN(CC3)CC4=CC=CC=C4OC)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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